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For Researchers, Scientists, and Drug Development Professionals

Introduction
Choline iodide, a quaternary ammonium salt, is a vital compound in various scientific

disciplines, serving as a key reagent in organic synthesis and biochemical research.[1][2] Its

role as a precursor to the neurotransmitter acetylcholine underscores its importance in

neurochemical studies and drug development aimed at neurological disorders. This guide

provides an in-depth overview of the physical and chemical properties of choline iodide,

detailed experimental protocols for its characterization, and insights into its biological

significance.

Physicochemical Properties
Choline iodide typically presents as a white to pale yellow crystalline solid.[3][4] It is known to

be hygroscopic and sensitive to light, necessitating proper storage conditions to maintain its

integrity.[3][5]
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Quantitative Data Summary
For ease of reference and comparison, the key quantitative properties of choline iodide are

summarized in the table below.

Property Value Source(s)

Molecular Formula C5H14INO [1][3][6][7][8]

Molecular Weight 231.08 g/mol [3][7][8]

Melting Point 263-264 °C [7][8][9]

270-272 °C [1][6]

Appearance
White to almost white

powder/crystal
[3][4][7][8]

Solubility Soluble in Methanol [8][10]

Soluble in DMSO [4]

Slightly soluble in Water [4]

Highly soluble in water [11]

Purity >98.0% [3][8]

Note: Discrepancies in reported melting points and water solubility may arise from variations in

experimental conditions and purity of the substance.

Chemical Properties and Reactivity
Choline iodide is stable under normal laboratory conditions.[7] However, it is incompatible with

strong oxidizing agents and should be stored away from moisture.[7][10] Hazardous

decomposition products upon combustion include carbon monoxide, carbon dioxide, nitrogen

oxides, and hydrogen halides.[10]

Biological Significance and Signaling Pathways
Choline itself is a crucial nutrient involved in the synthesis of phospholipids, the

neurotransmitter acetylcholine, and the methyl donor betaine.[12] While choline iodide is
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primarily used as a laboratory source of the choline cation, understanding the pathways in

which choline participates is essential for its application in biological research.

One of the most critical pathways is the synthesis of acetylcholine, a key neurotransmitter in

both the central and peripheral nervous systems.
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Acetylcholine Synthesis Pathway

Recent research has also identified choline as an endogenous agonist of Sigma-1 receptors

(Sig-1Rs), linking extracellular stimuli to intracellular calcium signaling.[13][14] This pathway

involves the generation of choline from the hydrolysis of phosphatidylcholine by phospholipase

D (PLD).
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Experimental Protocols
The following are detailed methodologies for determining key physical properties of choline
iodide in a laboratory setting.

Melting Point Determination (Capillary Method)
This protocol is adapted from standard pharmacopeial methods for melting point determination.

[15][16][17]

Objective: To determine the melting point range of a choline iodide sample.

Materials:

Choline iodide sample (finely powdered)

Capillary tubes (sealed at one end)

Melting point apparatus or Thiele tube setup[18]

Thermometer with high accuracy

Mortar and pestle

Workflow:
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Procedure:

Sample Preparation: Ensure the choline iodide sample is completely dry. If necessary, grind

the crystalline sample into a fine powder using a mortar and pestle to ensure uniform heat

distribution.[15]

Capillary Tube Filling: Press the open end of a capillary tube into the powdered sample

several times. Tap the sealed bottom of the tube on a hard surface to compact the powder. A

sample height of 2-4 mm is ideal.

Apparatus Setup: Place the filled capillary tube into the heating block of the melting point

apparatus.

Rapid Initial Heating: If the approximate melting point is unknown, perform a rapid

determination by heating quickly to get a rough estimate.[16][18]

Accurate Determination: For an accurate measurement, set the starting temperature to about

5-10°C below the expected melting point.[15] Heat at a slow, controlled rate of approximately

1-2°C per minute.[16]

Observation and Recording: Observe the sample closely. Record the temperature at which

the first drop of liquid appears (the initial melting point) and the temperature at which the

entire sample becomes a clear liquid (the final melting point). The range between these two

temperatures is the melting range.[17] A narrow melting range (0.5-1.0°C) is indicative of

high purity.[16][18]

Repeatability: Conduct at least two more determinations to ensure the results are consistent

and reproducible.

Solubility Determination (Shake-Flask Method)
This protocol is based on the equilibrium solubility measurement using the shake-flask method.

[19][20]

Objective: To determine the solubility of choline iodide in a specific solvent at a constant

temperature.
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Materials:

Choline iodide

Solvent of interest (e.g., water, ethanol, DMSO)

Vials with screw caps

Orbital shaker or magnetic stirrer with temperature control

Analytical balance

Centrifuge

Syringe filters (chemically inert, e.g., PTFE)

Analytical instrument for quantification (e.g., HPLC, UV-Vis spectrophotometer)

Workflow:
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Procedure:

Preparation: Add an excess amount of choline iodide to a known volume of the solvent in a

sealed vial. The presence of undissolved solid at the end of the experiment is crucial to

ensure a saturated solution has been achieved.[20]

Equilibration: Place the vial in an orbital shaker or on a stirrer plate with controlled

temperature. Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure

equilibrium is reached. The temperature must be kept constant throughout the experiment.

[20][21]

Phase Separation: After equilibration, allow the undissolved solid to settle. To completely

separate the solid from the saturated solution, centrifuge the vial at a high speed.[19]

Filtration: Carefully withdraw the supernatant using a syringe and filter it through a

chemically inert syringe filter to remove any remaining solid particles.[19]

Quantification: Accurately dilute the clear, saturated filtrate and determine the concentration

of choline iodide using a pre-calibrated analytical method such as HPLC.

Calculation: The solubility is reported as the concentration of the solute in the saturated

solution, typically in units of mg/mL or mol/L, at the specified temperature.

Safety and Handling
Choline iodide is an irritant to the eyes, respiratory system, and skin.[1][6] It is harmful if

swallowed.[22]

Precautionary Measures:

Handling: Handle in a well-ventilated area. Avoid the formation of dust and aerosols.[4] Wear

suitable protective clothing, including gloves and safety goggles.[4][6][22]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4] Protect

from moisture and light.[5]

First Aid:
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Eye Contact: Rinse immediately with plenty of water for several minutes and seek medical

advice.[6][22]

Skin Contact: Wash off with plenty of soap and water.[10][22]

Inhalation: Remove to fresh air. If breathing is difficult, seek medical attention.[22]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek medical attention.

[22]

Conclusion
Choline iodide is a fundamental compound for laboratory use, with well-defined

physicochemical properties. Its significance extends from a simple chemical reagent to a key

component in the study of complex biological signaling pathways. Adherence to proper

handling procedures and the use of standardized experimental protocols are essential for

obtaining reliable and reproducible results in research and development involving this versatile

molecule.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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